Cas no 1822861-65-3 (2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine)
2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1274351
- 1822861-65-3
- 2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine
- 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine
-
- Inchi: 1S/C12H18FN/c1-9(2)7-10-3-5-11(6-4-10)12(14)8-13/h3-6,9,12H,7-8,14H2,1-2H3
- InChI Key: PANWJWZIGQLNII-UHFFFAOYSA-N
- SMILES: FCC(C1C=CC(=CC=1)CC(C)C)N
Computed Properties
- Exact Mass: 195.142327740g/mol
- Monoisotopic Mass: 195.142327740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26Ų
2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274351-0.05g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 0.05g |
$983.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-0.1g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 0.1g |
$1031.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-0.25g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 0.25g |
$1078.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-0.5g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 0.5g |
$1124.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-1.0g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 1g |
$1172.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-2.5g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 2.5g |
$2295.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-5.0g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 5g |
$3396.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-10.0g |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 10g |
$5037.0 | 2023-06-08 | ||
| Enamine | EN300-1274351-50mg |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 50mg |
$983.0 | 2023-10-01 | ||
| Enamine | EN300-1274351-100mg |
2-fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine |
1822861-65-3 | 100mg |
$1031.0 | 2023-10-01 |
2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine
Introduction to 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine (CAS No. 1822861-65-3)
2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1822861-65-3, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates a fluorine atom, which is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a valuable moiety in drug design.
The compound belongs to the class of fluorinated amines, which have been extensively studied for their potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The presence of a fluoro substituent at the C2 position of the ethyl chain enhances the compound's electronic properties, influencing its interactions with biological targets. Additionally, the bulky 4-(2-methylpropyl)phenyl group contributes to steric hindrance and may affect the compound's solubility and bioavailability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such compounds with greater accuracy. The fluorine atom in 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine has been shown to increase the metabolic stability of the molecule by preventing rapid degradation via oxidative processes. This property is particularly crucial in drug development, as it ensures prolonged half-life and sustained therapeutic effects.
Moreover, the 4-(2-methylpropyl)phenyl moiety introduces a hydrophobic region that can enhance binding to lipophilic binding pockets on biological targets. This interaction is critical for achieving high affinity and selectivity, which are key factors in minimizing side effects. Studies have demonstrated that fluorinated aromatic amines can exhibit improved binding affinities compared to their non-fluorinated counterparts, making them attractive candidates for drug discovery.
In the realm of medicinal chemistry, 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine has been explored as a potential intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling the creation of derivatives with tailored pharmacological properties. For instance, modifications at the amine group or the aromatic ring can lead to compounds with enhanced potency or selectivity for specific biological pathways.
The compound's relevance is further underscored by its potential applications in addressing unmet medical needs. Current research focuses on leveraging fluorinated amines to develop treatments for diseases characterized by aberrant signaling pathways. For example, studies suggest that this class of compounds may interfere with key enzymes involved in cancer cell proliferation or inflammatory responses. The unique combination of structural features in 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine positions it as a candidate for further investigation in these areas.
Experimental validation of computational predictions has been crucial in advancing the understanding of this compound's behavior. In vitro assays have provided insights into its interactions with enzymes and receptors, revealing potential mechanisms of action. These findings are complemented by preclinical studies that assess its efficacy and safety profiles in animal models. Such investigations are essential steps toward translating laboratory discoveries into viable therapeutic options for human patients.
The role of fluorine atoms in modulating drug properties is well-documented, and 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine exemplifies this trend. Fluorine can influence hydrogen bonding patterns, electronic distributions, and rotational freedom within a molecule, all of which contribute to its overall pharmacological activity. By fine-tuning these properties through structural modifications, researchers can optimize drug-like characteristics such as solubility, permeability, and metabolic stability.
As computational tools continue to evolve, so does our ability to predict and rationalize the behavior of complex molecules like 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations allow scientists to explore conformational landscapes and energetics at an atomic level. These insights are invaluable for designing experiments that maximize the chances of discovering novel therapeutics.
The pharmaceutical industry remains keen on exploring new chemical entities (NCEs) that address emerging health challenges. Fluorinated amines represent a rich area for innovation due to their diverse structural motifs and functional potential. 1822861-65-3, as an identifier for this specific compound, highlights its significance within this broader category. Continued research efforts will likely uncover additional applications for this class of molecules across various therapeutic domains.
In conclusion, 2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amineseems poised to play a pivotal role in next-generation drug development strategies owing to its unique structural features and promising pharmacological profile。 The combination of computational insights, experimental validations,and ongoing research efforts ensures that this compound will remain at the forefront of pharmaceutical innovation。 As our understanding deepens, so too will our ability to harness its potential for improving human health。
1822861-65-3 (2-Fluoro-1-[4-(2-methylpropyl)phenyl]ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)